Cas no 1006951-15-0 (5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid)
1006951-15-0 structure
Product Name:5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
CAS No:1006951-15-0
MF:C9H8N4O5
MW:252.183621406555
MDL:MFCD06805586
CID:3056886
PubChem ID:19623172
Update Time:2025-04-21
5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
- 5-Methyl-4-(3-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid
- 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
- 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
- 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
- 1006951-15-0
- EN300-92536
- STK350180
- MFCD06805586
- AKOS015922132
- 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-3-ISOXAZOLECARBOXYLIC ACID
- AKOS000314617
- 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-ISOXAZOLE-3-CARBOXYLIC ACID
- CS-0264296
- 5-methyl-4-[(3-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
- ALBB-004567
-
- MDL: MFCD06805586
- Inchi: 1S/C9H8N4O5/c1-5-6(8(9(14)15)11-18-5)4-12-3-2-7(10-12)13(16)17/h2-3H,4H2,1H3,(H,14,15)
- InChI Key: ULDWPSLIGAWWJW-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C(=O)O)=N1)CN1C=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 252.04946937Da
- Monoisotopic Mass: 252.04946937Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 127Ų
5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115475-1g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid |
1006951-15-0 | 95% | 1g |
$284 | 2023-03-07 | |
| Chemenu | CM115475-5g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid |
1006951-15-0 | 95% | 5g |
$799 | 2023-03-07 | |
| Enamine | EN300-92536-0.05g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 0.05g |
$100.0 | 2023-09-01 | |
| Enamine | EN300-92536-0.1g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 0.1g |
$149.0 | 2023-09-01 | |
| Enamine | EN300-92536-0.25g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 0.25g |
$212.0 | 2023-09-01 | |
| Enamine | EN300-92536-0.5g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 0.5g |
$334.0 | 2023-09-01 | |
| Enamine | EN300-92536-1.0g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 1.0g |
$428.0 | 2023-02-11 | |
| Enamine | EN300-92536-2.5g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 2.5g |
$899.0 | 2023-09-01 | |
| Enamine | EN300-92536-5.0g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 5.0g |
$1776.0 | 2023-02-11 | |
| Enamine | EN300-92536-10.0g |
5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
1006951-15-0 | 91% | 10.0g |
$3466.0 | 2023-02-11 |
5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1006951-15-0 (5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid) Related Products
- 1006441-81-1(5-methyl-4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid)
- 956628-37-8(5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)
- 957514-13-5(5-Methyl-4-(1H-pyrazol-1-ylmethyl)isoxazole-3-carboxylic acid)
- 956758-72-8(5-Methyl-4-(4-nitro-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)
- 1011350-32-5(methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate)
- 1006441-88-8(4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl-5-methyl-1,2-oxazole-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk